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Compound of Interest

Compound Name: Tetrahydromyrcenol

Cat. No.: B1206841

An In-depth Technical Guide to the Physicochemical Properties of Tetrahydromyrcenol

Introduction

Tetrahydromyrcenol, systematically known as 2,6-dimethyloctan-2-ol, is a saturated
monoterpenoid alcohol. It is a widely utilized synthetic fragrance ingredient, prized for its fresh,
powerful, and stable citrus-lime aroma with floral and lavender undertones.[1][2] Its chemical
stability and pleasant scent profile make it a staple in the formulation of a vast array of
consumer products, including fine fragrances, personal care items like soaps and shampoos,
and household cleaners.[2][3][4] This document provides a comprehensive overview of the
core physicochemical properties of Tetrahydromyrcenol, intended for researchers, chemists,
and professionals in the fragrance and drug development industries. Understanding these
properties is critical for formulation, quality control, safety assessment, and exploring new
applications.

Physicochemical Properties

The fundamental physical and chemical characteristics of Tetrahydromyrcenol are
summarized below. The data has been compiled from various sources, and ranges are
provided where values may vary based on purity and measurement conditions.

Table 1: General and Chemical Properties of Tetrahydromyrcenol
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Property Value Source(s)

IUPAC Name 2,6-dimethyloctan-2-ol [5]

Tetrahydromyrcenol, 2,6-

Synonyms Dimethyl-2-octanol, [5]
Tetrahydromugol

CAS Number 18479-57-7 [1][5]

EINECS Number 242-361-9 [11[5]

Molecular Formula C10H220 [1][2][5]

Molecular Weight 158.28 g/mol [2][5]

Appearance Colorless, clear liquid [1112][3]

] Fresh citrus (lime), floral,
Odor Profile [21[3][6]
lavender facets

Table 2: Quantitative Physicochemical Data for Tetrahydromyrcenol
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Property Value(s) Conditions Source(s)
Density 0.824 - 0.835 g/cm? @ 20°C [1]
0.822 - 0.830 g/cm? @ 20°C [3]1[4]
0.821 - 0.829 g/cm3 @ 25°C [31[4]
@ 760 Torr
Boiling Point 197-201 °C (Atmospheric [2]
Pressure)
84.5 °C @ 10 Torr [7]
Melting Point -1.5°C [2]
Flash Point 72 °C (161.6 °F) Closed Cup [1][6]
85°C [2]
Refractive Index 1.431-1.438 @ 20°C [1]
1.432 - 1.437 @ 20°C [3]14]
0.0718 mmHg (9.57
Vapor Pressure @ 20°C [1]
Pa)
Solubility Soluble in alcohols [2]
Log P (Octanol/Water)  3.56 [1]
) N Readily biodegradable
Biodegradability OECD 301D [8]

(72% in 28 days)

Synthesis and Manufacturing Overview

Tetrahydromyrcenol is primarily produced through chemical synthesis. One common

industrial route involves the hydrogenation of myrcene-derived precursors like alloocimenol

isomers.[9] Another approach utilizes the reductive ring-opening of cyclic ethers.[9] More

recently, sustainable methods have been developed that employ upcycled turpentine, a

byproduct of the paper industry. In this process, a-pinene and [3-pinene are extracted from

turpentine and serve as the starting materials for the chemical synthesis of

Tetrahydromyrcenol.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.thegoodscentscompany.com/data/rw1030292.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydromyrcenol
https://studio.dsm-firmenich.com/product/tetrahydromyrcenol-pe-987216
https://commonchemistry.cas.org/detail?cas_rn=18479-57-7&search=18479577
https://finefrag.com/wp-content/uploads/2019/11/TETRAHYDROMYRCENOL-drum-762297.pdf
https://data.epo.org/publication-server/rest/v1.1/patents/EP2925711NWB1/document.html
https://www.benchchem.com/product/b1206841#physicochemical-properties-of-tetrahydromyrcenol
https://www.benchchem.com/product/b1206841#physicochemical-properties-of-tetrahydromyrcenol
https://www.benchchem.com/product/b1206841#physicochemical-properties-of-tetrahydromyrcenol
https://www.benchchem.com/product/b1206841#physicochemical-properties-of-tetrahydromyrcenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206841?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

